![molecular formula C17H20N2O5S B5232299 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide](/img/structure/B5232299.png)
5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide, also known as DMSB, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.
Scientific Research Applications
5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide has been studied for its potential as a therapeutic agent in a variety of scientific research applications. One area of interest is cancer treatment. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential as an anti-inflammatory agent and for its ability to reduce oxidative stress.
Mechanism of Action
The mechanism of action of 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide is not fully understood, but it is believed to act on multiple pathways within cells. One proposed mechanism is that this compound inhibits the activity of an enzyme called carbonic anhydrase IX, which is overexpressed in many types of cancer cells. By inhibiting this enzyme, this compound may be able to slow the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its potential as a cancer treatment, this compound has been studied for its ability to reduce inflammation, oxidative stress, and angiogenesis. It has also been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in specific applications.
Future Directions
There are several future directions for research on 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide. One area of interest is its potential as a cancer treatment, particularly in combination with other therapies. Another area of interest is its potential as an anti-inflammatory agent for the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its molecular targets.
Synthesis Methods
The synthesis of 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide involves the reaction of 5-amino-2-methoxy-N-(2-methoxyphenyl)benzamide with dimethylsulfamoyl chloride. This reaction produces this compound as a white crystalline solid. The purity of the compound can be confirmed using analytical techniques such as nuclear magnetic resonance spectroscopy.
properties
IUPAC Name |
5-(dimethylsulfamoyl)-2-methoxy-N-(2-methoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O5S/c1-19(2)25(21,22)12-9-10-15(23-3)13(11-12)17(20)18-14-7-5-6-8-16(14)24-4/h5-11H,1-4H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQPCEQKDPKNKJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC(=C(C=C1)OC)C(=O)NC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.